Cas no 17264-02-7 (1-Cyclohexylpropan-1-ol)

• Product Name: 1-Cyclohexylpropan-1-ol
• CAS No: 17264-02-7
• MF: C₉H₁₈O
• MW: 142.238623142242
• MDL: MFCD00001476
• CID: 87817
• PubChem ID: 86535
• Update Time: 2025-05-23

1-Cyclohexylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexylpropan-1-ol
• 1-Cyclohexylpropanol
• alpha-ethyl-cyclohexanemethano
• Ethylcyclohexylcarbinol
• 1-CYCLOHEXYLPROPANOL-1
• alpha-ethylcyclohexane-1-methanol
• Cyclohexyl ethyl carbinol
• 1-Cyclohexyl-1-propanol
• cyclohexylpropanol
• cyclohexylpropyl alcohol
• Phenylpropylalcohol
• α-Ethylcyclohexanemethanol
• DTXSID60884888
• UNII-WJP4H1V1N9
• NSC 95429
• Z513751136
• EINECS 241-295-8
• WJP4H1V1N9
• Cyclohexanemethanol, alpha-ethyl-
• Q27292674
• Cyclohexanemethanol, .alpha.-ethyl-
• SCHEMBL128975
• .ALPHA.-ETHYLCYCLOHEXANEMETHANOL, (+/-)-
• NSC95429
• AMY6069
• CS-0069671
• (3-cyclohexyl)-propanol
• alpha-Ethylcyclohexanemethanol, (+/-)-
• EN300-97151
• 1-CYCLOHEXYL-1-PROPANOL, (+/-)-
• AKOS009157140
• CYCLOHEXANEMETHANOL, .ALPHA.-ETHYL-, (+/-)-
• AI3-36511
• NSC-95429
• MFCD00001476
• 1-CYCLOHEXYLPROPANOL, (+/-)-
• NS00051158
• 17264-02-7
• CYCLOHEXANEMETHANOL, ALPHA-ETHYL-, (+/-)-
• DTXCID101024309

• MDL： MFCD00001476
• Inchi： 1S/C9H18O/c1-2-9(10)8-6-4-3-5-7-8/h8-10H,2-7H2,1H3
• InChI Key： JVTXOMXEPFDMHB-UHFFFAOYSA-N
• SMILES： OC(CC)C1CCCCC1

Computed Properties

• Exact Mass: 142.13600
• Monoisotopic Mass: 142.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 84.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 0,9 g/cm3
• Boiling Point: 213°Cat760mmHg
• Flash Point: 84°C
• Refractive Index: 1.464
• PSA: 20.23000
• LogP: 2.33760
• Solubility: Uncertain

1-Cyclohexylpropan-1-ol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Safety Term：S26-36/37/39
• TSCA：Yes
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 1-Cyclohexylpropan-1-ol

Chemical Profile of 1-Cyclohexylpropan-1-ol (CAS No. 17264-02-7)

1-Cyclohexylpropan-1-ol, identified by the Chemical Abstracts Service registry number 17264-02-7, is a significant organic compound with a broad spectrum of applications in the pharmaceutical, chemical, and industrial sectors. This alcohol derivative, characterized by a cyclohexyl substituent on a propanol backbone, exhibits unique physicochemical properties that make it valuable in synthetic chemistry and material science. The compound’s molecular structure, featuring a saturated cyclohexane ring linked to a primary alcohol group, contributes to its stability and reactivity, enabling diverse functionalization pathways.

The synthesis of 1-Cyclohexylpropan-1-ol typically involves the reduction of corresponding ketones or the reaction of cyclohexyl halides with strong bases, followed by hydrolysis. Its production is optimized for high yield and purity, ensuring compliance with industry standards for pharmaceutical intermediates. The compound’s solubility profile, particularly its moderate solubility in polar organic solvents, makes it an effective solvent or co-solvent in various chemical processes.

In the pharmaceutical industry, 1-Cyclohexylpropan-1-ol serves as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its structural motif is frequently incorporated into drug molecules to enhance pharmacokinetic properties such as bioavailability and metabolic stability. Recent studies highlight its role in developing novel antiviral and anti-inflammatory agents, where the cyclohexyl group modulates receptor binding affinity. The compound’s ability to act as a chiral building block has also been explored in asymmetric synthesis, contributing to the efficient production of enantiomerically pure drugs.

The chemical reactivity of 1-Cyclohexylpropan-1-ol allows for further derivatization into esters, ethers, and amides, expanding its utility in polymer chemistry and specialty material formulations. For instance, its esterification with carboxylic acids yields fragrances and plasticizers used in coatings and adhesives. In industrial applications, the compound is employed as a precursor for surfactants and corrosion inhibitors due to its amphiphilic nature. The cyclohexyl moiety’s steric hindrance provides resistance to degradation under harsh conditions, making it suitable for long-term formulations.

Recent advancements in green chemistry have prompted research into sustainable routes for synthesizing 1-Cyclohexylpropan-1-ol, emphasizing catalytic processes that minimize waste and energy consumption. Enzymatic methods, particularly lipase-catalyzed reactions, have shown promise in producing high-purity yields under mild conditions. Additionally, computational modeling has been instrumental in predicting optimal reaction pathways, reducing experimental trial-and-error. These innovations align with global efforts to promote environmentally friendly chemical manufacturing.

The safety profile of 1-Cyclohexylpropan-1-ol is well-documented in toxicological studies, indicating low acute toxicity when handled properly. However, prolonged exposure may require personal protective equipment (PPE) due to potential skin irritation or respiratory effects. Handling guidelines recommend adequate ventilation and inert atmosphere storage to prevent oxidation or polymerization. Regulatory compliance with agencies such as the European Chemicals Agency (ECHA) ensures that production processes adhere to stringent environmental and occupational safety standards.

The market demand for 1-Cyclohexylpropan-1-ol continues to grow alongside advancements in pharmaceutical R&D and material science. Its versatility as an intermediate positions it as a cornerstone compound in fine chemical synthesis. As industries seek innovative solutions for drug development and sustainable materials, the role of 1-Cyclohexylpropan-1-ol is expected to expand further. Collaborative efforts between academia and industry are driving research into novel applications, ensuring its continued relevance in cutting-edge chemical technologies.